Cas no 25143-49-1 (1,1'-Bicyclohexyl, 4,4'-diisocyanato-)

1,1'-Bicyclohexyl, 4,4'-diisocyanato- structure
25143-49-1 structure
Product Name:1,1'-Bicyclohexyl, 4,4'-diisocyanato-
CAS No:25143-49-1
MF:C14H20N2O2
MW:248.320803642273
CID:1420952
PubChem ID:21976254
Update Time:2025-04-20

1,1'-Bicyclohexyl, 4,4'-diisocyanato- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Bicyclohexyl, 4,4'-diisocyanato-
    • 1-isocyanato-4-(4-isocyanatocyclohexyl)cyclohexane
    • DTXSID00621017
    • 4,4'-Diisocyanato-1,1'-bi(cyclohexane)
    • SCHEMBL539315
    • 25143-49-1
    • Inchi: 1S/C14H20N2O2/c17-9-15-13-5-1-11(2-6-13)12-3-7-14(8-4-12)16-10-18/h11-14H,1-8H2
    • InChI Key: XXHBOIDTCOIIII-UHFFFAOYSA-N
    • SMILES: O=C=NC1CCC(CC1)C1CCC(CC1)N=C=O

Computed Properties

  • Exact Mass: 248.1526
  • Monoisotopic Mass: 248.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.86
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司